Cas no 906155-48-4 (2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide)

• Product Name: 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• CAS No: 906155-48-4
• MF: C₁₈H₁₃F₂N₅O₅S
• MW: 449.388128995895
• CID: 6382369
• PubChem ID: 18562120
• Update Time: 2025-06-11

2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide
• 2,6-difluoro-N-[[5-[2-(3-nitroanilino)-2-oxoethyl]sulfanyl-1,3,4-oxadiazol-2-yl]methyl]benzamide
• 906155-48-4
• F1885-0668
• 2,6-difluoro-N-{[5-({[(3-nitrophenyl)carbamoyl]methyl}sulfanyl)-1,3,4-oxadiazol-2-yl]methyl}benzamide
• AKOS024617761
• 2,6-difluoro-N-((5-((2-((3-nitrophenyl)amino)-2-oxoethyl)thio)-1,3,4-oxadiazol-2-yl)methyl)benzamide

• Inchi： 1S/C18H13F2N5O5S/c19-12-5-2-6-13(20)16(12)17(27)21-8-15-23-24-18(30-15)31-9-14(26)22-10-3-1-4-11(7-10)25(28)29/h1-7H,8-9H2,(H,21,27)(H,22,26)
• InChI Key： PVBPILXONKSZQG-UHFFFAOYSA-N
• SMILES： C(NCC1=NN=C(SCC(NC2=CC=CC([N+]([O-])=O)=C2)=O)O1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 449.06054603g/mol
• Monoisotopic Mass: 449.06054603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 168Ų

Additional information on 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide

2,6-Difluoro-N-{5-({(3-Nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 906155-48-4): A Comprehensive Overview

2,6-Difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 906155-48-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluorobenzamide moiety and a 1,3,4-oxadiazole ring functionalized with a nitrophenyl carbamoylmethyl sulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide involves multiple steps and requires precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for further research and development.

In terms of its biological activity, 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide has been extensively studied for its potential as an anti-inflammatory agent. Research has shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell survival and proliferation. Specifically, it has shown efficacy against breast cancer, lung cancer, and colorectal cancer cells in vitro.

The mechanism of action of 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide is multifaceted. It has been reported to interact with multiple targets within the cell, including enzymes involved in the arachidonic acid pathway and transcription factors such as NF-kappaB. These interactions contribute to its broad-spectrum biological activity and make it a valuable tool for understanding complex biological processes.

In addition to its therapeutic potential, 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide has also been explored for its use in chemical biology research. Its unique structure allows it to serve as a probe for studying protein-protein interactions and signaling pathways in living cells. This application has led to new insights into the molecular mechanisms underlying various diseases and has opened up new avenues for drug discovery.

The safety profile of 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide is an important consideration for its development as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic doses and does not cause significant adverse effects in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 2,6-difluoro-N-{5-({(3-nitrophenyl)carbamoylmethyl}sulfanyl)-1,3,4-oxadiazol-2-ylmethyl}benzamide (CAS No. 906155-48-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique structural features and multifaceted mechanism of action make it a valuable candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.